![molecular formula C22H16N4O3S B2481105 N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-naphthamide CAS No. 396722-45-5](/img/structure/B2481105.png)
N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-naphthamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-naphthamide” is a complex organic molecule that contains several functional groups and structural features, including a nitrophenyl group, a dihydro-thienopyrazole group, and a naphthamide group .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the nitrophenyl group could be introduced via a nitration reaction, and the thienopyrazole group could be formed via a cyclization reaction .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The presence of the nitro group would likely make the molecule quite electron-deficient, which could have implications for its reactivity .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the nitrophenyl group, the dihydro-thienopyrazole group, and the naphthamide group. Each of these groups could potentially undergo a variety of chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitrophenyl group could increase its polarity, potentially making it more soluble in polar solvents .Scientific Research Applications
- Researchers have synthesized 1,3,4-thiadiazole derivatives using this compound as a starting material . These derivatives were evaluated for their antimicrobial activity against bacteria (E. coli and B. mycoides) and a fungus (C. albicans). Notably, four compounds demonstrated superior antimicrobial properties.
- The compound’s derivatives have been studied for their cytotoxic effects. For instance, chalcones derived from this compound exhibited varying cytotoxic effects against lung carcinoma .
- Nanomaterials (NMs) with properties suitable for efficient catalytic reduction of nitrophenols have been explored. The compound’s structural features may contribute to its catalytic potential .
- Specific derivatives (compounds 3a–h) were investigated for their potential antinociceptive effects on the nervous system. These effects were assessed using mechanical, thermal, and chemical stimuli tests .
- The compound has been used as a precursor in the synthesis of pyrano[2,3-c]pyrazole derivatives. These derivatives have been studied for various biological activities, including their effects on P-glycoprotein .
- Given its unique structure, this compound and its derivatives hold promise in medicinal chemistry. Researchers continue to explore their potential as novel drug candidates .
Antimicrobial Activity
Cytotoxic Effects
Catalytic Applications
Antinociceptive Effects
Pyrano[2,3-c]pyrazole Derivatives
Medicinal Chemistry and Drug Development
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]naphthalene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16N4O3S/c27-22(16-6-5-14-3-1-2-4-15(14)11-16)23-21-19-12-30-13-20(19)24-25(21)17-7-9-18(10-8-17)26(28)29/h1-11H,12-13H2,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHFWKFOCXMNOKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(N(N=C2CS1)C3=CC=C(C=C3)[N+](=O)[O-])NC(=O)C4=CC5=CC=CC=C5C=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-naphthamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.